[(1S,2R,3R,4R)-5-Cyano-1,2,3,7-tetrahydroxy-3-methyl-6,11-dioxo-2,4-dihydro-1H-benzo[h]carbazol-4-yl] acetate
[(1S,2R,3R,4R)-5-Cyano-1,2,3,7-tetrahydroxy-3-methyl-6,11-dioxo-2,4-dihydro-1H-benzo[h]carbazol-4-yl] acetate
Brand Name:
Vulcanchem
CAS No.:
120796-26-1
VCID:
VC0220931
InChI:
InChI=1S/C20H16N2O8/c1-7(23)30-19-14-12(17(27)18(28)20(19,2)29)11-13(22(14)6-21)16(26)10-8(15(11)25)4-3-5-9(10)24/h3-5,17-19,24,27-29H,1-2H3/t17-,18+,19+,20+/m0/s1
SMILES:
CC(=O)OC1C2=C(C(C(C1(C)O)O)O)C3=C(N2C#N)C(=O)C4=C(C3=O)C=CC=C4O
Molecular Formula:
C20H16N2O8
Molecular Weight:
412.3 g/mol
[(1S,2R,3R,4R)-5-Cyano-1,2,3,7-tetrahydroxy-3-methyl-6,11-dioxo-2,4-dihydro-1H-benzo[h]carbazol-4-yl] acetate
CAS No.: 120796-26-1
Main Products
VCID: VC0220931
Molecular Formula: C20H16N2O8
Molecular Weight: 412.3 g/mol
![[(1S,2R,3R,4R)-5-Cyano-1,2,3,7-tetrahydroxy-3-methyl-6,11-dioxo-2,4-dihydro-1H-benzo[h]carbazol-4-yl] acetate - 120796-26-1](/images/no_structure.jpg)
| CAS No. | 120796-26-1 |
|---|---|
| Product Name | [(1S,2R,3R,4R)-5-Cyano-1,2,3,7-tetrahydroxy-3-methyl-6,11-dioxo-2,4-dihydro-1H-benzo[h]carbazol-4-yl] acetate |
| Molecular Formula | C20H16N2O8 |
| Molecular Weight | 412.3 g/mol |
| IUPAC Name | [(1S,2R,3R,4R)-5-cyano-1,2,3,7-tetrahydroxy-3-methyl-6,11-dioxo-2,4-dihydro-1H-benzo[h]carbazol-4-yl] acetate |
| Standard InChI | InChI=1S/C20H16N2O8/c1-7(23)30-19-14-12(17(27)18(28)20(19,2)29)11-13(22(14)6-21)16(26)10-8(15(11)25)4-3-5-9(10)24/h3-5,17-19,24,27-29H,1-2H3/t17-,18+,19+,20+/m0/s1 |
| Standard InChIKey | SCLQHBRYNQYXBX-MTQWCTHYSA-N |
| Isomeric SMILES | CC(=O)O[C@@H]1C2=C([C@@H]([C@H]([C@@]1(C)O)O)O)C3=C(N2C#N)C(=O)C4=C(C3=O)C=CC=C4O |
| SMILES | CC(=O)OC1C2=C(C(C(C1(C)O)O)O)C3=C(N2C#N)C(=O)C4=C(C3=O)C=CC=C4O |
| Canonical SMILES | CC(=O)OC1C2=C(C(C(C1(C)O)O)O)C3=C(N2C#N)C(=O)C4=C(C3=O)C=CC=C4O |
| Synonyms | kinamycin E |
| PubChem Compound | 129259 |
| Last Modified | Nov 11 2021 |
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